Cas no 780712-04-1 (3,5-bis(chloromethyl)-1H-Pyrazole)

3,5-bis(chloromethyl)-1H-Pyrazole structure
780712-04-1 structure
Product Name:3,5-bis(chloromethyl)-1H-Pyrazole
CAS No:780712-04-1
MF:C5H6Cl2N2
MW:165.020538806915
CID:1117676
PubChem ID:10998058
Update Time:2025-04-20

3,5-bis(chloromethyl)-1H-Pyrazole Chemical and Physical Properties

Names and Identifiers

    • 3,5-bis(chloromethyl)-1H-Pyrazole
    • SCHEMBL3299976
    • AKOS006385747
    • 3,5-bis-(chloromethyl)pyrazole
    • 780712-04-1
    • Inchi: 1S/C5H6Cl2N2/c6-2-4-1-5(3-7)9-8-4/h1H,2-3H2,(H,8,9)
    • InChI Key: MZGJUQSZWVIRFP-UHFFFAOYSA-N
    • SMILES: ClCC1=CC(CCl)=NN1

Computed Properties

  • Exact Mass: 163.9908036g/mol
  • Monoisotopic Mass: 163.9908036g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 89
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 28.7Ų
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